In this study, the refill friction stir processing (RFSP) method was utilised to repair a exit-hole defect located at the end of the friction stir welding (FSW) joints in 7475 aluminium alloy plate. The morphology, macroscopic defects, and mechanical properties of the repaired joints were investigated. The results demonstrate that the exit-hole was successfully refilled after RFSP. Material flow caused the refill voids, annular grooves, and un-stirred material defects. The maximum strength reached 415 Mpa, equal to 105% of the base defect-free weld. The mechanical properties of repaired joint were largely influenced by the stir zone (SZ) boundary and un-stirred material defects.

ABSTRACTLaser welding of NiTinol is a promising fabrication method. An understanding of the effects of laser heat input on different surface properties and corrosion resistance behaviour is needed for laser-welded sea water-flooded components of NiTinol. Here the effect of laser heat input on various physical, chemical and mechanical surface properties along with the corrosion resistance behaviour of the laser welded samples was investigated. The corrosion resistance performance of the phase-separated samples was found to be inferior to the other laser-welded samples. The top surface showed a superior corrosion resistance performance because of the recirculation of the melt pool and Ti enrichment on top surface.

A new welding method, bypass current compressed gas metal arc welding (BCC-GMAW), was developed to enhance the arc energy density and welding stability of GMAW. When the bypass current was applied, the arc energy density was increased with the constraining effect of the circumferential bypass electrode, which was studied by current density and arc pressure, resulting in an increase of 46% in weld depth and a decrease of 38% in weld width. As the coupled arc increased the melting speed of wire and forces of droplet downward transfer, the droplet transfer frequency increased by 185%, and the metal transfer mode was changed from short-circuit transfer to stable small globule transfer, obtaining a smooth and uniform weld appearance.

This paper discusses directed energy deposition of 15-5 PH, which was successfully tailored with precipitation hardening (PH) to achieve the desired properties. Parametric analysis of solution annealing and aging at various time and temperature combinations was performed. Material characterisation was done in the as-deposited, solution annealed, and PH states. Investigations included microscopy, SEM/EDS, fractography, hardness, tensile, and impact toughness test. The as-deposited microstructure was composed of martensite laths along with delta ferrite. Optimisation of solution annealing was mandatory to achieve homogeneous austenite, which allowed PH. PH resulted in similar properties compared to conventionally produced steel. Peak aging resulted in 450 HV10 and an Rm of 1350 MPa, while the over-aged condition resulted in an impact toughness of over 77 J/cm2.

In this work, the friction stir welded AZ31 joint was processed by a two-step post-weld deformation (i.e. compression at room temperature and an elevated temperature, respectively). The microstructure, texture and mechanical properties were systematically investigated. Profuse extension twins were observed after the first-step cold compression along normal direction, which largely affected the dynamic recrystallisation process during the second-step hot compression. Finally, the grain orientations and their convergence on the weld side were effectively altered, thereby contributing substantially to the enhancement of joint performance. Compared to the original joint, the yield strength, ultimate tensile strength and elongation were improved 64.7%, 20.8% and 52.5%, respectively. The underline strengthening mechanism was discussed by a comprehensive analysis of Schmid factor and geometric compatibility factor.

The improvement of the welding speed becomes extraordinarily difficult for the friction stir welding (FSW) of Al–Li alloys with medium thickness (5–10 mm). In this study, 2195-T8 Al alloy plates with a thickness of 6 mm were subjected to FSW under different welding speeds of 200–800 mm/min with the objective of seeking an optimised welding parameter. The tensile strength of ∼422 MPa at a relatively high welding speed of 400 mm/min with a tool rotational speed of 800 rpm was obtained, which reached a comparable level to those of the joints with low welding speeds. The combination of moderate tool rotational speed and moderate welding speed was a feasible optimising direction for FSW of Al–Li alloy with medium thickness.

Austenitic and ferritic stainless-steel interlayers for resistance spot welding of an AlSi-coated 2000MPa UTS press-hardened boron steel and a 6022-T4 aluminium alloy were investigated to improve joint performance. CALPHAD and kinetic-based simulations were explored to determine the effects of Cr on the formation of Fe–Al intermetallic compounds. Selected area diffraction reveals the formation of FeCrAl9 along the interlayer-Al interface and suppresses the formation of FeAl3. The implementation of stainless-steel interlayers significantly improved the mechanical performance of the joint, with the 430 foil condition experiencing a substantial decrease in the Fe–Al intermetallic.

Under completely suppressed constitutional liquation of MC carbide, unexplored 247LC superalloy single-mode fibre laser welds experience unexpected liquation cracking. These cracks continuously propagate from a solidification crack, particularly at highly misoriented and epitaxially grown solidification grain boundaries, and dominated by pipeline diffusion of impurities. Two novel metallurgical preconditions were identified which, if satisfied, ensure complete suppression of liquation cracking of 247LC superalloy welds. These preconditions are (i) the constitutional liquation of MC carbide at the heat-affected zone and (ii) pipeline diffusion of impurities at the fusion zone. It is also highly recommended that the welding is carried out in a single directionally solidified grain under scanning conditions, avoiding the formation of highly misoriented solidification grain boundaries.

In dissimilar brazing, the differences in physical properties between the components lead to residual stresses. An active filler alloy Cu-20.5Sn-20Ag-3.5Ti was developed to braze the Cu-Al2O3 composites (containing 25 and 50 volume pct. Al2O3) to copper. Two mechanisms were proposed for chemical bonding as a result of alumina reinforcements reduction by the active titanium, including the formation of Ti3(Cu,Al,Sn)3O layer beside the Ti2O in Cu/Cu-25%Al2O3 joints; and the solidification of Ti3(Cu,Al,Sn)3O in the vicinity of TiO layer/Cu4Ti islands in the Cu/Cu-50%Al2O3 joints. Some intermetallic compounds such as Cu3Ti2 and Cu41Sn11 are formed/coarsened with an extra increase in brazing temperature. An increase in brazing time improves the thickness of the TiOx layer with no sensible effect on Ti3(Cu,Al,Sn)3O width.

In this work, TiC nanoparticles (TiCps) reinforced 7075 aluminium alloy was fabricated via an oscillating laser-arc hybrid additive manufacturing process. To show the beneficial effect of TiCps addition on microstructure and mechanical properties, a conventional 7075 aluminium alloy was also manufactured for comparison. Upon the addition of TiCps, remarkable grain refinement was achieved with a decrease in average grain size from 111.8 to 12.5 µm, and grain boundary segregation was alleviated. It was also found that many secondary phases precipitated at the grain interior in the deposit with TiCps. Owing to the refined microstructure and favourable precipitation, as-deposited 7075 aluminium alloy with TiCps showed enhanced tensile properties of ultimate tensile strengths of 346 and 355 MPa along scanning and build directions.